2-(4-chlorophenyl)-N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide
• InChI: InChI=1S/C19H16ClN3O3S/c20-14-8-6-13(7-9-14)10-18(24)21-19-16-11-27(25,26)12-17(16)22-23(19)15-4-2-1-3-5-15/h1-9H,10-12H2,(H,21,24)
• InChI Key: PDLPKNCGYNJYDU-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC=CC=C3)NC(=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C19H16ClN3O3S
• Molecular Weight: 401.9 g/mol

Description

2-(4-chlorophenyl)-N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C19H16ClN3O3S and its molecular weight is 401.87. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenyl)-N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenyl)-N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives has led to the synthesis of novel Co(II) and Cu(II) coordination complexes, which were characterized for their solid state structure and antioxidant activity. These studies reveal the effect of hydrogen bonding on self-assembly processes and highlight significant antioxidant properties, suggesting potential applications in developing antioxidative agents (Chkirate et al., 2019).

Nonlinear Optical Properties

The nonlinear optical properties of organic crystals, including derivatives of acetamides, have been investigated to understand their potential as photonic devices. These studies suggest that such compounds are good candidates for applications in optical switches, modulators, and energy applications due to their favorable (hyper)polarizabilities (Castro et al., 2017).

Antimicrobial Agents

Derivatives incorporating the antipyrine moiety have shown significant biological activity against various microorganisms. The synthesis of new heterocyclic compounds based on acetamide pyrazolone has revealed potential as antimicrobial agents, indicating applications in the development of new antimicrobial drugs (Aly et al., 2011).

Molecular Conformations and Hydrogen Bonding

Studies on N-substituted acetamides have provided insights into different molecular conformations and hydrogen bonding patterns. These findings are crucial for understanding the structural basis of biological activity and could inform the design of compounds with specific pharmacological properties (Narayana et al., 2016).

Antitumor Evaluation

The synthesis and in vitro antitumor evaluation of pyrazolo[3,4-d]pyrimidine derivatives have highlighted the potential of such compounds as antitumor agents. This research suggests applications in cancer therapy, particularly in designing drugs targeting specific cancer cell lines (El-Morsy et al., 2017).